Cas no 1532656-97-5 (2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol)

2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol structure
1532656-97-5 structure
Product Name:2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol
CAS No:1532656-97-5
MF:C9H13NO3S
MW:215.269421339035
CID:6398686
PubChem ID:82613602
Update Time:2024-01-12

2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol
    • EN300-2004478
    • 1532656-97-5
    • Inchi: 1S/C9H13NO3S/c1-14(12,13)8-4-2-3-7(5-8)9(11)6-10/h2-5,9,11H,6,10H2,1H3
    • InChI Key: IPTUWTAAIAELHF-UHFFFAOYSA-N
    • SMILES: S(C)(C1=CC=CC(=C1)C(CN)O)(=O)=O

Computed Properties

  • Exact Mass: 215.06161445g/mol
  • Monoisotopic Mass: 215.06161445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 88.8Ų

2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2004478-1g
2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol
1532656-97-5
1g
$914.0 2023-09-16
Enamine
EN300-2004478-5g
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$2650.0 2023-09-16
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$3929.0 2023-09-16
Enamine
EN300-2004478-0.05g
2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol
1532656-97-5
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$768.0 2023-09-16
Enamine
EN300-2004478-0.1g
2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol
1532656-97-5
0.1g
$804.0 2023-09-16
Enamine
EN300-2004478-0.25g
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$840.0 2023-09-16
Enamine
EN300-2004478-0.5g
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0.5g
$877.0 2023-09-16
Enamine
EN300-2004478-1.0g
2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol
1532656-97-5
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$943.0 2023-06-02
Enamine
EN300-2004478-2.5g
2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol
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$1791.0 2023-09-16
Enamine
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